N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C15H12F3NO5S/c16-15(17,18)24-11-2-4-12(5-3-11)25(20,21)19-10-1-6-13-14(9-10)23-8-7-22-13/h1-6,9,19H,7-8H2
• InChI Key: ORFGAZZNEWYSCN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C15H12F3NO5S
• Molecular Weight: 375.3 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide, also known as BDBS, is a small molecule that has gained attention in the scientific community due to its potential applications in drug development. BDBS is a sulfonamide derivative that exhibits a range of biological activities, including anti-inflammatory and anti-cancer effects.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide exerts its biological effects by inhibiting the activity of several enzymes and signaling pathways. It has been shown to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer. In addition, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide inhibits the activity of STAT3, a transcription factor that is involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide has been shown to inhibit the proliferation of cancer cells and promote cell cycle arrest.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide in lab experiments is its specificity for certain enzymes and signaling pathways. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide has been shown to selectively inhibit the activity of COX-2, NF-κB, and STAT3, which are all involved in inflammation and cancer. Another advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide is its relatively low toxicity compared to other anti-inflammatory and anti-cancer drugs. However, one limitation of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide is its solubility in organic solvents, which may limit its use in certain experimental systems.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide. One direction is to further investigate its mechanism of action and identify other enzymes and signaling pathways that it may target. Another direction is to explore its potential applications in other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosage and administration of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide for therapeutic use.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide has been extensively studied for its potential applications in drug development. It has been shown to exhibit anti-inflammatory and anti-cancer effects in vitro and in vivo. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide has been found to inhibit the activity of several enzymes and signaling pathways involved in inflammation and cancer, including COX-2, NF-κB, and STAT3. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models.